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  3. 1-(3,4-dichlorophenyl)-5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
1-(3,4-dichlorophenyl)-5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione 1-(3,4-dichlorophenyl)-5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name: Vulcanchem
CAS No.:
VCID: VC0888715
InChI: InChI=1S/C20H19Cl2N3O3S/c1-11-8-13(12(2)24(11)6-7-28-3)9-15-18(26)23-20(29)25(19(15)27)14-4-5-16(21)17(22)10-14/h4-5,8-10H,6-7H2,1-3H3,(H,23,26,29)/b15-9+
SMILES: CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
Molecular Formula: C20H19Cl2N3O3S
Molecular Weight: 452.4 g/mol

1-(3,4-dichlorophenyl)-5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

CAS No.:

Cat. No.: VC0888715

Molecular Formula: C20H19Cl2N3O3S

Molecular Weight: 452.4 g/mol

* For research use only. Not for human or veterinary use.

1-(3,4-dichlorophenyl)-5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -

Specification

Molecular Formula C20H19Cl2N3O3S
Molecular Weight 452.4 g/mol
IUPAC Name (5E)-1-(3,4-dichlorophenyl)-5-[[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
Standard InChI InChI=1S/C20H19Cl2N3O3S/c1-11-8-13(12(2)24(11)6-7-28-3)9-15-18(26)23-20(29)25(19(15)27)14-4-5-16(21)17(22)10-14/h4-5,8-10H,6-7H2,1-3H3,(H,23,26,29)/b15-9+
Standard InChI Key WXICQOMXGQOLDM-OQLLNIDSSA-N
Isomeric SMILES CC1=CC(=C(N1CCOC)C)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
SMILES CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl
Canonical SMILES CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=C(C=C3)Cl)Cl

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